Cas no 101067-04-3 (2-[(2-carbazol-9-ylacetyl)amino]-2-methylpropanoic Acid)

• Product name: 2-[(2-carbazol-9-ylacetyl)amino]-2-methylpropanoic Acid
• CAS No: 101067-04-3
• MF: C₁₈H₁₈N₂O₃
• MW: 310.34712
• CID: 1127820
• PubChem ID: 71332478

2-[(2-carbazol-9-ylacetyl)amino]-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-carbazol-9-ylacetyl)amino]-2-methylpropanoic Acid
• N-[(9H-Carbazol-9-yl)acetyl]-2-methylalanine
• 101067-04-3
• DTXSID00760915

• Inchi： InChI=1S/C18H18N2O3/c1-18(2,17(22)23)19-16(21)11-20-14-9-5-3-7-12(14)13-8-4-6-10-15(13)20/h3-10H,11H2,1-2H3,(H,19,21)(H,22,23)
• InChI Key： ZSXSQOIDPCPXRL-UHFFFAOYSA-N
• SMILES： CC(C)(C(=O)O)NC(=O)CN1C2=CC=CC=C2C3=CC=CC=C31

Computed Properties

• Exact Mass: 310.13184
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3Ų
• XLogP3: 3

Experimental Properties

• PSA: 71.33
• LogP: 3.61420